Cas no 1443304-82-2 (1,3-thiazol-2-yl-(2,4,5-trifluorophenyl)methanone)

• Product Name: 1,3-thiazol-2-yl-(2,4,5-trifluorophenyl)methanone
• CAS No: 1443304-82-2
• MF: C₁₀H₄F₃NOS
• MW: 243.20507144928
• MDL: MFCD22373469
• CID: 5180105
• Update Time: 2026-03-05

1,3-thiazol-2-yl-(2,4,5-trifluorophenyl)methanone Chemical and Physical Properties

Names and Identifiers

• 1,3-thiazol-2-yl-(2,4,5-trifluorophenyl)methanone

• MDL： MFCD22373469
• Inchi： 1S/C10H4F3NOS/c11-6-4-8(13)7(12)3-5(6)9(15)10-14-1-2-16-10/h1-4H
• InChI Key： XQCMHSHMHAFLLO-UHFFFAOYSA-N
• SMILES： C(C1=NC=CS1)(C1=CC(F)=C(F)C=C1F)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2

Additional information on 1,3-thiazol-2-yl-(2,4,5-trifluorophenyl)methanone

Introduction to 1,3-thiazol-2-yl-(2,4,5-trifluorophenyl)methanone (CAS No. 1443304-82-2)

1,3-thiazol-2-yl-(2,4,5-trifluorophenyl)methanone, with the CAS number 1443304-82-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole derivatives family, which is well-known for its broad spectrum of biological activities. The structural incorporation of a thiazol-2-yl moiety with a 2,4,5-trifluorophenyl group in this molecule imparts unique chemical and pharmacological properties, making it a promising candidate for further investigation in drug discovery and development.

The thiazole ring is a heterocyclic compound consisting of sulfur and nitrogen atoms in a five-membered aromatic ring. It is a key structural motif found in numerous biologically active natural products and synthetic drugs. The presence of the trifluorophenyl group enhances the lipophilicity and metabolic stability of the molecule, which are critical factors for drug efficacy and bioavailability. This combination of structural features makes 1,3-thiazol-2-yl-(2,4,5-trifluorophenyl)methanone an intriguing subject for studying its potential applications in medicinal chemistry.

In recent years, there has been growing interest in the development of novel thiazole derivatives as therapeutic agents due to their demonstrated efficacy against various diseases. The fluorinated aromatic rings in this compound contribute to its ability to interact with biological targets with high selectivity and affinity. This has led to extensive research into its pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities.

One of the most compelling aspects of 1,3-thiazol-2-yl-(2,4,5-trifluorophenyl)methanone is its potential as a scaffold for designing new drugs. The thiazole core can be modified in numerous ways to fine-tune its biological activity. For instance, studies have shown that substituents at different positions on the thiazole ring can significantly alter its pharmacokinetic profile. The trifluorophenyl group further enhances these properties by improving solubility and reducing degradation rates in biological systems.

Recent advancements in computational chemistry have enabled researchers to predict the binding modes of this compound with various biological targets more accurately. These studies suggest that 1,3-thiazol-2-yl-(2,4,5-trifluorophenyl)methanone may interact with enzymes and receptors involved in critical cellular processes. This has opened up new avenues for developing targeted therapies against diseases such as cancer and neurodegenerative disorders.

The synthesis of 1,3-thiazol-2-yl-(2,4,5-trifluorophenyl)methanone involves multi-step organic reactions that require precise control over reaction conditions. The introduction of fluorine atoms into the aromatic ring necessitates specialized synthetic methodologies to ensure high yield and purity. Researchers have developed innovative approaches using palladium-catalyzed cross-coupling reactions and fluorination techniques to achieve this goal.

The pharmacological evaluation of 1,3-thiazol-2-yl-(2,4,5-trifluorophenyl)methanone has revealed promising results in preclinical studies. In vitro assays have demonstrated its ability to inhibit key enzymes involved in inflammation and cancer progression. Additionally, animal models have shown that this compound exhibits significant therapeutic effects without notable side effects. These findings underscore its potential as a lead compound for further drug development.

The role of fluorine atoms in medicinal chemistry cannot be overstated. Their presence can modulate the electronic properties of molecules, leading to enhanced binding affinity and improved pharmacological activity. In the case of 1,3-thiazol-2-yl-(2,4,5-trifluorophenyl)methanone, the trifluorophenyl group plays a crucial role in optimizing its interaction with biological targets. This has led to increased interest from pharmaceutical companies looking to develop novel fluorinated compounds for therapeutic use.

As research continues to uncover new applications for thiazole derivatives like 1,3-thiazol-2-yl-(2,4,5-trifluorophenyl)methanone, it is likely that this compound will play an important role in future drug development pipelines. Its unique structural features and promising pharmacological properties make it a valuable asset for medicinal chemists seeking to design next-generation therapeutics. The ongoing investigation into its mechanisms of action will further enhance our understanding of how these compounds can be utilized to combat various diseases.